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Introduction
Nickel-Zinc (Ni-Zn) batteries are a compelling rechargeable battery technology due to their

high power density, inherent safety, environmental friendliness, and cost-effectiveness

compared to other systems like lithium-ion.[1][2] They utilize a nickel oxyhydroxide (NiOOH)

cathode, a zinc (Zn) anode, and an aqueous alkaline electrolyte, typically potassium hydroxide

(KOH).[3][4] The overall cell reaction is:

Zn + 2NiOOH + H₂O ↔ ZnO + 2Ni(OH)₂ (E°= 1.73V)[4]

During discharge, zinc is oxidized at the negative electrode, and nickel oxyhydroxide is

reduced at the positive electrode.[4] The process is reversed during charging.[4] Despite their

advantages, Ni-Zn batteries face challenges, primarily related to the zinc anode, such as

dendrite formation and shape change, which can limit cycle life.[1][5] Therefore, rigorous and

standardized performance evaluation is crucial for developing improved materials and cell

designs.

This document outlines the key electrochemical techniques used to characterize the

performance of Ni-Zn batteries.

Key Performance Parameters
Evaluating a Ni-Zn battery involves quantifying several key metrics. These parameters provide

a comprehensive understanding of the battery's capabilities and limitations.
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Nominal Voltage: The average voltage of the battery during discharge. For Ni-Zn systems,

this is typically around 1.6 V to 1.7 V.[1][6]

Capacity (Ah or mAh): The total amount of charge a battery can deliver. Specific capacity

(mAh/g) refers to the capacity per unit mass of the active electrode material.

Energy Density (Wh/kg): The amount of energy stored per unit mass. Practical Ni-Zn cells

typically offer 70-90 Wh/kg.[5]

Power Density (W/kg): The ability of the battery to deliver high currents. Ni-Zn chemistry

excels at high discharge rates.[4][7]

Cycle Life: The number of charge-discharge cycles a battery can endure before its capacity

fades to a specified percentage of its initial value (commonly 80%).[8] Ni-Zn batteries can

achieve several hundred to thousands of cycles depending on the depth of discharge and

operating conditions.[1][9]

Coulombic Efficiency (CE): The ratio of the total charge extracted during discharge to the

total charge supplied during the preceding charge.[10] It reflects the efficiency of charge

transfer in the electrochemical system.[11]

Self-Discharge: The rate at which a battery loses its charge when not in use. A typical test

involves measuring capacity after a 28-day rest period.[6]

Electrochemical Evaluation Techniques
A suite of electrochemical methods is used to characterize Ni-Zn cells. The most common are

Galvanostatic Cycling, Cyclic Voltammetry, and Electrochemical Impedance Spectroscopy.

This is the most fundamental technique for determining capacity, cycle life, and coulombic

efficiency. It involves charging and discharging the battery at a constant current (galvanostatic)

between predefined voltage limits.

Protocol 1: Galvanostatic Charge-Discharge Cycling

Objective: To determine the specific capacity, coulombic efficiency, energy density, and cycle

life of a Ni-Zn cell.
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Equipment:

Multi-channel battery cycler or potentiostat/galvanostat.

Assembled Ni-Zn cell (e.g., coin cell, pouch cell, or Swagelok-type cell).

Temperature-controlled chamber (optional but recommended).

Procedure:

Cell Rest: After assembly, allow the cell to rest for at least 1 hour to ensure electrolyte

wetting and stabilization of the open-circuit voltage (OCV).

Formation Cycles: For a new cell, perform 2-3 initial "formation" cycles at a low C-rate (e.g.,

C/10). This helps to activate the electrode materials.

Set Cycling Parameters:

Charge Mode: Constant Current (CC) followed by Constant Voltage (CV).

CC Charge Current: Set to a specific C-rate (e.g., C/5 or 300 mA for a 1500 mAh cell).

[6]

Upper Voltage Limit (Cut-off): Typically 1.9 V.[6][12]

CV Charge: Hold at 1.9 V until the current drops to a specific value (e.g., C/20 or 50

mA).[6][12]

Rest Period: A 10-20 minute rest between charge and discharge steps is recommended.

Discharge Mode: Constant Current (CC).

CC Discharge Current: Set to the desired C-rate (e.g., C/5, 1C).

Lower Voltage Limit (Cut-off): Typically 1.3 V for moderate rates or 1.2 V for high rates.

[6][12]
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Cycling: Repeat the charge/discharge sequence for the desired number of cycles (e.g., 100,

500, or until capacity fades to 80% of the initial stable capacity).[8]

Data Collection: Record current, voltage, capacity, and time for each cycle.

Data Analysis:

Discharge Capacity (mAh): Integrate the discharge current over time.

Specific Capacity (mAh/g): Divide the discharge capacity by the mass of the active material

in the limiting electrode.

Coulombic Efficiency (%): (Discharge Capacity / Charge Capacity) * 100.[10]

Cycle Life: Plot discharge capacity vs. cycle number to visualize capacity fade.

CV is a potentiodynamic technique used to investigate the electrochemical reaction

mechanisms, redox potentials, and reversibility of the electrode materials.[13] The potential is

swept linearly between two vertex potentials, and the resulting current is measured.

Protocol 2: Cyclic Voltammetry

Objective: To identify the oxidation and reduction peaks associated with the Ni and Zn

electrode reactions and assess their electrochemical reversibility.

Equipment:

Potentiostat with CV function.

Three-electrode setup (recommended for half-cell studies) or a two-electrode full cell. For a

three-electrode setup: a Ni or Zn working electrode, a platinum counter electrode, and a

reference electrode (e.g., Ag/AgCl or Hg/HgO).

Assembled Ni-Zn cell.

Procedure:

Cell Setup: Assemble the cell and allow it to rest for 1 hour.
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Set CV Parameters:

Scan Rate (mV/s): Start with a slow scan rate (e.g., 5-10 mV/s) to approximate equilibrium

conditions.[14]

Potential Window (V): Set the window to encompass the expected redox reactions. For a

full Ni-Zn cell, a typical range is 1.4 V to 2.0 V.[15] For half-cell studies, the range will differ

(e.g., -2.0 V to -0.5 V for a Zn electrode vs. a reference).[16][17]

Run Scan: Perform 3-5 consecutive scans to ensure the voltammogram is stable.

Vary Scan Rate: Repeat the experiment at different scan rates (e.g., 20, 50, 100 mV/s) to

study the kinetics of the reactions.[18]

Data Analysis:

Peak Potentials: The potentials at which the anodic (oxidation) and cathodic (reduction)

peaks occur correspond to the redox reactions of the active materials.

Peak Separation (ΔEp): The difference between the anodic and cathodic peak potentials

provides an indication of the reaction's electrochemical reversibility.

Peak Current: The magnitude of the peak current is related to the concentration of the active

species and the scan rate. The relationship between peak current and the square root of the

scan rate can indicate whether the reaction is diffusion-controlled.[18]

EIS is a non-destructive technique that provides insights into the internal resistance, charge-

transfer kinetics, and mass transport properties of the battery.[19][20] It involves applying a

small AC sinusoidal voltage or current signal over a wide range of frequencies and measuring

the impedance response.[21]

Protocol 3: Electrochemical Impedance Spectroscopy

Objective: To characterize the different resistive and capacitive elements within the Ni-Zn cell,

such as electrolyte resistance, charge-transfer resistance, and diffusion limitations.

Equipment:
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Potentiostat with a frequency response analyzer (FRA) for EIS.

Assembled Ni-Zn cell.

Procedure:

Cell State: Perform EIS at a specific state of charge (SOC), typically 100% or 50%, after a

rest period to allow the cell to reach equilibrium.

Set EIS Parameters:

Frequency Range: A wide range is typically used, from high frequencies (e.g., 100 kHz) to

low frequencies (e.g., 0.1 Hz or 0.01 Hz).[20]

AC Amplitude: A small perturbation is used to maintain linearity (e.g., 5-10 mV).

DC Potential: Set to the cell's open-circuit voltage at the desired SOC.

Run Scan: Execute the frequency sweep.

Data Collection: The output is typically a Nyquist plot (plotting the negative imaginary

impedance vs. the real impedance) or Bode plots.

Data Analysis:

Nyquist Plot Interpretation:

High-Frequency Intercept: The point where the plot intersects the real axis at high

frequencies represents the bulk ohmic resistance (Rs), including electrolyte and contact

resistance.

Semicircle(s): The semicircle(s) in the mid-frequency range relate to the charge-transfer

resistance (Rct) and double-layer capacitance at the electrode-electrolyte interface. The

diameter of the semicircle corresponds to Rct.

Low-Frequency Tail: The sloping line at low frequencies (Warburg impedance) is

characteristic of diffusion processes within the electrodes.[19]
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Data Presentation
Quantitative data should be summarized for clear comparison.

Table 1: Typical Performance Parameters of Ni-Zn Batteries

Parameter Typical Value Range Source

Nominal Voltage 1.6 - 1.7 V [1][6]

Specific Energy 70 - 90 Wh/kg [5]

Cycle Life (at 80% DOD) 200 - 900 cycles [1][6]

Operating Temperature -20°C to 65°C [2][12]

Self-Discharge
<40% capacity loss after 28

days
[6]

Coulombic Efficiency >98% [5]

Visualization of Workflows and Relationships
Diagrams created using Graphviz help to visualize the logical flow of experiments and the

relationships between different characterization techniques.
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Caption: Experimental workflow for Ni-Zn battery evaluation.
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Caption: Relationship between techniques and performance parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Screen-Printed Nickel–Zinc Batteries: A Review of Additive Manufacturing and Evaluation
Methods - PMC [pmc.ncbi.nlm.nih.gov]

2. Performance Comparison Between Zinc-nickel Batteries and Lithium-ion Batteries - CLDP
[cldpbattery.com]

3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

4. NiZn Overview [pmbbt.co.uk]

5. powersourcesconference.com [powersourcesconference.com]

6. asset.conrad.com [asset.conrad.com]

7. youtube.com [youtube.com]

8. Battery Life Cycle Testing:Methods,Factors & Equipment Guide [sinexcel-re.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b8489154?utm_src=pdf-body-img
https://www.benchchem.com/product/b8489154?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9828605/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9828605/
https://www.cldpbattery.com/blogs/performance-comparison-between-zn-ni-batteries-and-li-ion-batteries/
https://www.cldpbattery.com/blogs/performance-comparison-between-zn-ni-batteries-and-li-ion-batteries/
https://pdfs.semanticscholar.org/b0d5/f1bd15b4f0e84ba9c12c6a3d7573b570c787.pdf
https://www.pmbbt.co.uk/nizn-overview/
https://www.powersourcesconference.com/Power%20Sources%202018%20Digest/docs/5-3.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/000252000DS01/datasheet-252000-conrad-energy-hr06-aa-battery-rechargeable-nizn-1500-mah-16-v-4-pcs.pdf
https://www.youtube.com/watch?v=hbhLqLU7uRM
https://www.sinexcel-re.com/blog/battery-life-cycle-testing-equipment-and-methodologies-explained/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8489154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. researchgate.net [researchgate.net]

10. reddit.com [reddit.com]

11. Frontiers | Innovative approaches in cathode material selection: high-throughput
computational screening for anode-free zinc battery and beyond [frontiersin.org]

12. scribd.com [scribd.com]

13. Screen-Printed Nickel-Zinc Batteries: A Review of Additive Manufacturing and Evaluation
Methods - PubMed [pubmed.ncbi.nlm.nih.gov]

14. mdpi.com [mdpi.com]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

18. One-Pot Synthesis of NiSe2 with Layered Structure for Nickel-Zinc Battery - PMC
[pmc.ncbi.nlm.nih.gov]

19. proceedings.bas.bg [proceedings.bas.bg]

20. researchgate.net [researchgate.net]

21. Product Documentation - NI [ni.com]

To cite this document: BenchChem. [Application Note: Performance Evaluation of Nickel-
Zinc (Ni-Zn) Batteries]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8489154#nickel-zinc-battery-performance-
evaluation-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.researchgate.net/publication/366639000_Boosting_ultra-long_cycling_and_shelf_life_of_nickel-zinc_battery_via_guiding_oriented_zinc_deposition_and_suppressing_ZnOH42-_diffusion
https://www.reddit.com/r/batteries/comments/7z51yx/how_do_you_calculate_the_coulombic_efficiency_of/
https://www.frontiersin.org/journals/batteries-and-electrochemistry/articles/10.3389/fbael.2025.1723256/full
https://www.frontiersin.org/journals/batteries-and-electrochemistry/articles/10.3389/fbael.2025.1723256/full
https://www.scribd.com/document/780323243/NI-ZN-BATTERY-SPECIFICATION
https://pubmed.ncbi.nlm.nih.gov/36654659/
https://pubmed.ncbi.nlm.nih.gov/36654659/
https://www.mdpi.com/2075-4701/7/2/55
https://www.researchgate.net/figure/Cyclic-voltammetry-curves-of-the-Zn-Ni-full-cells-A-the-Ni-s-Zn-s-ZnOH-4aq_fig3_319000317
https://www.researchgate.net/figure/a-Cyclic-voltammograms-of-Zn-foil-in-regular-battery-electrolyte-and-10-vol-TEA_fig6_321472266
https://www.researchgate.net/publication/226985474_Cyclic_voltammetric_study_of_zinc_and_zinc_oxide_electrodes_in_53_M_KOH
https://pmc.ncbi.nlm.nih.gov/articles/PMC9919136/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9919136/
https://www.proceedings.bas.bg/index.php/cr/article/download/43/43/53
https://www.researchgate.net/publication/359556795_Impedance_Spectroscopy_Study_of_Ni-Zn_Electrochemical_Alkaline_Systems_with_Anode_of_Nano-sized_ZnO_Doped_with_Conducting_Ceramics_BPbSCCO_2212
https://www.ni.com/docs/en-US/bundle/battery-cell-quality-toolkit/page/electrochemical-impedance-spectroscopy.html
https://www.benchchem.com/product/b8489154#nickel-zinc-battery-performance-evaluation-techniques
https://www.benchchem.com/product/b8489154#nickel-zinc-battery-performance-evaluation-techniques
https://www.benchchem.com/product/b8489154#nickel-zinc-battery-performance-evaluation-techniques
https://www.benchchem.com/product/b8489154#nickel-zinc-battery-performance-evaluation-techniques
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8489154?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8489154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8489154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

